Cas no 13472-75-8 (Ethyl-thiazol-2-yl-amine)

• Product Name: Ethyl-thiazol-2-yl-amine
• CAS No: 13472-75-8
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD09997916
• CID: 900324
• PubChem ID: 13699275
• Update Time: 2025-07-17

Ethyl-thiazol-2-yl-amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-thiazol-2-yl-amine
• N-ethyl-1,3-thiazol-2-amine
• UKRORGSYN-BB BBR-027787
• N-Ethylthiazol-2-amine
• DTXSID50547031
• AKOS008994898
• Z86243266
• DB-063039
• CS-0308380
• SB32948
• 2-Ethylaminothiazole
• EN300-1179891
• SCHEMBL306157
• E84667
• 13472-75-8
• LUWSZVRMLJKYML-UHFFFAOYSA-N
• MFCD09997916

• MDL： MFCD09997916
• Inchi： 1S/C5H8N2S/c1-2-6-5-7-3-4-8-5/h3-4H,2H2,1H3,(H,6,7)
• InChI Key： LUWSZVRMLJKYML-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCC

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Additional information on Ethyl-thiazol-2-yl-amine

Ethyl-thiazol-2-yl-amine (CAS No. 13472-75-8): An Overview of Its Structure, Properties, and Applications

Ethyl-thiazol-2-yl-amine (CAS No. 13472-75-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-(ethylamino)thiazole, is characterized by its unique molecular structure and diverse chemical properties, making it a valuable component in various applications, including drug discovery and synthetic chemistry.

The molecular formula of ethyl-thiazol-2-yl-amine is C₆H₁₀N₂S, with a molecular weight of approximately 146.21 g/mol. The compound features a thiazole ring, which is a five-membered heterocyclic ring containing one sulfur atom and one nitrogen atom. The presence of the ethylamino group (-NHCH₂CH₃) attached to the thiazole ring imparts unique chemical reactivity and biological activity to the molecule.

In terms of physical properties, ethyl-thiazol-2-yl-amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits a boiling point of around 160°C at atmospheric pressure and a melting point of -30°C.

The chemical stability of ethyl-thiazol-2-yl-amine is generally good under standard laboratory conditions. However, it can undergo various chemical reactions, such as nucleophilic substitution, electrophilic addition, and condensation reactions, due to the presence of the reactive amino group and the electron-rich thiazole ring. These properties make it an attractive starting material for the synthesis of more complex molecules.

In recent years, ethyl-thiazol-2-yl-amine has been extensively studied for its potential biological activities. Research has shown that compounds containing the thiazole moiety exhibit a wide range of biological effects, including antimicrobial, antifungal, anti-inflammatory, and anticancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of ethyl-thiazol-2-yl-amine exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria.

Furthermore, ethyl-thiazol-2-yl-amine has been explored as a lead compound in drug discovery efforts targeting various diseases. One notable application is in the development of novel antiviral agents. A recent study published in *Antiviral Research* reported that certain derivatives of ethyl-thiazol-2-yl-amine showed promising antiviral activity against influenza viruses. The researchers found that these compounds could effectively inhibit viral replication by interfering with key viral enzymes.

In addition to its biological applications, ethyl-thiazol-2-yl-amine has found use in synthetic chemistry as a building block for the preparation of more complex molecules. Its reactivity makes it suitable for various synthetic transformations, such as the formation of amides, imines, and other functional groups. This versatility has led to its widespread use in the synthesis of pharmaceutical intermediates and fine chemicals.

The environmental impact of ethyl-thiazol-2-yl-amine is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are also exploring ways to synthesize ethyl-thiazol-2-yl-amine using more sustainable methods to reduce its environmental footprint.

In conclusion, ethyl-thiazol-2-yl-amine (CAS No. 13472-75-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and diverse properties make it an important molecule for ongoing research in fields such as medicinal chemistry, synthetic organic chemistry, and materials science. As new studies continue to uncover its potential applications and mechanisms of action, ethyl-thiazol-2-yl-amine is likely to remain an area of active interest for scientists and researchers worldwide.